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Introduction

Tantalum(lV) carbide (TaC) is an ultra-high temperature ceramic (UHTC) renowned for its
exceptional physical and chemical properties, making it a critical material for applications in
extreme high-temperature environments.[1] Its unique combination of a very high melting point,
outstanding hardness, good thermal conductivity, and chemical stability makes it suitable for
use in aerospace, cutting tools, and high-temperature industrial processes.[2][3] TaC is typically
a brown-gray, brittle, refractory powder processed via sintering, and it exhibits metallic electrical
conductivity.[1] These application notes provide an overview of TaC's key properties, its
principal applications in high-temperature settings, and standardized protocols for its
characterization and deposition.

Key High-Temperature Properties of Tantalum(IV)
Carbide

The performance of Tantalum(lV) carbide in extreme environments is dictated by its intrinsic
material properties. TaC maintains its structural integrity and mechanical properties at
temperatures where many other materials would fail.[2] Its high thermal conductivity allows for
efficient heat dissipation, which is crucial in applications like cutting tools and aerospace
components to prevent thermal stress and failure.[3]
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Below is a summary of the key quantitative properties of TaC relevant to its high-temperature
applications.
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. Notes and

Property Value Units L
Citations

Thermal Properties
Among the highest for
binary compounds.[1]

Melting Point ~3768 °C [4] Some sources may
cite older, higher
estimates.

Boiling Point 4780 - 5470 °C [1]

Thermal Conductivity 21-22 W/(m-K) [1][5]

Coefficient of Thermal

_ 6.3-6.6x10°° K-t [516]1[7]

Expansion

Mechanical Properties

Density 14.3 - 14.65 g/cm3 (11141071
Equivalent to ~1600-

, 2000 kg/mm 2.[1][6][8]

Vickers Hardness 15-21 GPa )
Mohs hardness is ~9-
10.[1][5]

Elastic (Young's)

285 - 457 GPa [1]18]

Modulus

Bending Strength 340 - 400 MPa [5]
Measured on a
sample synthesized at

Fracture Toughness 7.4 MPa-m?/2
5.5 GPa and 1300 °C.
[8]

Chemical Properties

Oxidation Onset ~750 °C In air.[9] Solid

Temperature solutions with Hafnium
Carbide (HfC) show
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improved oxidation

resistance.[9]

Insoluble in water and
most inorganic acids.
Soluble in HF-HNOs
Chemical Stability High - mixtures.[1][4]
Resistant to Hz, NHs,
and molten metals at

high temperatures.[10]

Applications in High-Temperature Environments

The robust properties of TaC make it an indispensable material for a range of demanding, high-
temperature applications.

Aerospace and Aviation

TaC is a critical material for aerospace components that experience extreme temperatures and
mechanical stress.[2] It is used in:

o Rocket Nozzles and Propulsion Systems: Its ultra-high melting point and resistance to
erosion from hot exhaust gases make it ideal for nozzle throats, where it maintains structural
integrity during launch and flight.[2][6][11]

o Thermal Protection Systems (Heat Shields): For hypersonic vehicles and spacecraft re-
entering the atmosphere, TaC can be used in components of the thermal protection system
to withstand the extreme heat generated by friction.[4][5]

o Thermal Barrier Coatings: Applied via thermal spray or sputtering, TaC coatings protect
superalloy components in gas turbines and aircraft engines from heat stress and oxidation,
enhancing engine efficiency and lifespan.[2][12]

High-Performance Cutting Tools

In the manufacturing and machining industries, TaC is a vital additive in cemented carbide and
cermet cutting tools.[13]
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e Enhanced Hardness and Wear Resistance: When added to tungsten carbide (WC) alloys,
TaC increases the tool's overall hardness and resistance to abrasive wear, especially during
high-speed machining of hard materials like steel and superalloys.[14][15]

o High-Temperature Stability: TaC helps the cutting edge maintain its integrity and hardness at
the high temperatures generated by friction between the tool and the workpiece.[13][14] This
reduces tool deformation and extends its operational life.

o Grain Growth Inhibition: It acts as a grain growth inhibitor during the sintering of cemented
carbides, resulting in a finer, more uniform microstructure which improves toughness.[4][13]

Furnace Components and High-Temperature Reactors

The refractory nature of TaC makes it suitable for components used in industrial and laboratory
high-temperature furnaces and reactors.

o Protective Coatings for Graphite: Graphite components, such as susceptors, crucibles, and
heating elements, are often coated with TaC via Chemical Vapor Deposition (CVD).[7][16]
This coating protects the graphite from chemical attack by process gases (e.g., ammonia,
hydrogen) and prevents the migration of impurities, which is critical in semiconductor
manufacturing.[7][10]

o High-Temperature Stability: TaC coatings allow furnace components to operate at
temperatures exceeding 2200°C, maintaining chemical and mechanical stability.[10][16]

Logical relationship of TaC properties to its applications.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the
characterization and application of Tantalum(lV) Carbide.
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Workflow for TaC material synthesis and characterization.

Protocol: High-Temperature Hardness Testing (Vickers
Method)

This protocol outlines the measurement of TaC hardness, a critical parameter for wear-resistant
applications. The Vickers hardness test is a standard method for advanced ceramics.[17][18]

Objective: To determine the Vickers hardness (HV) of a bulk or coated TaC sample at elevated

temperatures.

Materials & Equipment:
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TaC sample (sintered bulk or coated substrate), polished to a mirror finish.
High-temperature microhardness tester equipped with a Vickers diamond indenter.
High-temperature furnace with an inert atmosphere (e.g., Argon) capability.

Optical microscope for measuring indentation size.

Procedure:

Sample Preparation: Ensure the surface of the TaC specimen is flat, parallel, and polished to
a finish suitable for microhardness testing to ensure clear and measurable indentations.[19]

Mounting: Securely mount the sample on the stage within the high-temperature furnace of
the hardness tester.

Heating: Heat the sample to the desired test temperature (e.g., 800°C, 1000°C, 1200°C)
under a protective inert atmosphere (e.g., flowing Argon) to prevent oxidation. Allow the
temperature to stabilize.

Indentation:
o Apply a predetermined load (e.g., 0.5 kgf to 2 kgf) to the Vickers diamond indenter.[20]

o Press the indenter into the sample surface and hold for a specified dwell time (typically 10-
15 seconds).

o Perform multiple indentations (at least 5) at different locations on the sample surface to
ensure statistical validity.

Measurement:

o After cooling the sample (or using an integrated high-temperature microscope), measure
the lengths of the two diagonals of each indentation.

o Calculate the average diagonal length (d) for each indentation.

Calculation: Calculate the Vickers hardness (HV) using the formula:
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o HV =1.854* (F/ d?

o Where F is the applied load in kgf and d is the average diagonal length in mm.

o Data Reporting: Report the average HV value and standard deviation, specifying the test
load and temperature.

Protocol: Oxidation Resistance Testing
(Thermogravimetric Analysis)

This protocol is used to evaluate the oxidation behavior of TaC by measuring mass change as
a function of temperature in a controlled atmosphere.[9][21]

Objective: To determine the onset temperature of oxidation and the mass gain kinetics of TaC
in an oxidizing atmosphere (e.g., air).

Materials & Equipment:

TaC powder or a small piece of a sintered pellet (~30 mg).[9]

Thermogravimetric Analyzer (TGA) capable of reaching at least 1400°C.[9]

Alumina or platinum crucibles.

Air or synthetic air supply.

Procedure:

o Sample Preparation: Place a pre-weighed amount of the TaC sample into a TGA crucible.

o TGA Setup:

o Place the crucible onto the TGA balance mechanism.

o Purge the furnace with an inert gas (e.g., Argon) while heating to a starting temperature
below the expected oxidation onset (e.g., 100°C).

o Oxidation Test:
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o Switch the purge gas to the oxidizing atmosphere (e.g., air) at a controlled flow rate.

o Heat the sample at a constant rate (e.g., 5-10 °C/min) to the maximum test temperature
(e.g., 1400°C).[9]

o Continuously record the sample mass, temperature, and time.
o Data Analysis:
o Plot the percentage of mass change versus temperature.

o Determine the onset temperature of oxidation, typically defined as the temperature at
which a significant mass gain begins. Pure TaC starts to oxidize around 750°C.[9]

o Analyze the rate of mass gain to understand the oxidation kinetics.

o Post-Analysis (Optional): Characterize the oxidized sample using SEM to examine the
morphology of the oxide scale and XRD to identify the oxide phases formed (e.g., Ta20s).[9]

Protocol: Thermal Shock Resistance by Water
Quenching

This protocol determines the material's ability to withstand rapid temperature changes, a critical
property for applications like rocket nozzles and furnace linings.[22][23]

Objective: To determine the critical temperature difference (ATc) that causes a significant loss
in the material's strength due to thermal shock.

Materials & Equipment:

TaC test specimens (e.g., rectangular bars for flexural strength testing).

High-temperature furnace.

Water bath maintained at room temperature.

Flexural strength testing machine (e.g., three- or four-point bending test setup).
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Procedure:

o Baseline Strength: Determine the initial average flexural strength of a control group of at
least 10 "as-received" TaC specimens according to standard methods (e.g., ASTM C1161).
[23]

e Heating:
o Divide the remaining specimens into groups.

o Heat the first group of specimens in the furnace to an initial elevated temperature (e.g.,
200°C). Hold for at least 15 minutes to ensure thermal equilibrium.[23]

e Quenching:

o Individually remove each specimen from the furnace and rapidly transfer it to the room-
temperature water bath (transfer time should be less than 5 seconds).[23]

e Post-Quench Strength Measurement:

o After quenching, dry the specimens and measure their retained flexural strength using the
same method as in Step 1.

* lterative Testing:

o Repeat steps 2-4 with subsequent groups of specimens, increasing the furnace
temperature in increments (e.g., 50°C).

o Continue this process until a significant drop in the average retained flexural strength (e.qg.,
>30%) is observed compared to the baseline strength.[23]

e Data Analysis:

o Plot the average retained flexural strength as a function of the temperature difference (AT
= furnace temperature - water bath temperature).

o The critical temperature difference (ATc) is the AT at which the specified strength
degradation occurs.
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Protocol: TaC Coating Deposition via Chemical Vapor
Deposition (CVD)

CVD is a common technique for applying thin, uniform, and highly adherent TaC coatings onto
substrates like graphite.[7][16][24]

Objective: To deposit a protective TaC coating on a graphite substrate.
Materials & Equipment:

o CVD reactor with a high-temperature furnace.

o Graphite substrate, cleaned and degassed.

e Precursor materials: Tantalum pentachloride (TaCls) is a common tantalum source.[7] A
hydrocarbon gas (e.g., propylene, methane) can serve as the carbon source.[7]

o Carrier gas: Argon (Ar).[7]

o Vacuum pump and pressure control system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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